Cas no 245321-46-4 (4-Aminopyrimidine-2-carbonitrile)

• Product Name: 4-Aminopyrimidine-2-carbonitrile
• CAS No: 245321-46-4
• MF: C₅H₄N₄
• MW: 120.112059593201
• MDL: MFCD09834970
• CID: 245942
• PubChem ID: 21941897
• Update Time: 2025-05-25

4-Aminopyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Aminopyrimidine-2-carbonitrile
• 2-PYRIMIDINECARBONITRILE, 4-AMINO-
• 4-Amino-2-pyrimidinecarbonitrile
• 2-PYRIMIDINECARBONITRILE,4-AMINO
• EN300-211686
• SY074419
• AS-46516
• A877884
• MFCD09834970
• AB52972
• AC-31814
• VJA32146
• CS-0212771
• CS1383
• 245321-46-4
• 2-Pyrimidinecarbonitrile, 4-amino- (9CI)
• SCHEMBL1629251
• AMY5576
• AKOS006328530
• 2-Pyrimidinecarbonitrile,4-amino-(9ci)
• aminocyanopyrimidine

• MDL： MFCD09834970
• Inchi： 1S/C5H4N4/c6-3-5-8-2-1-4(7)9-5/h1-2H,(H2,7,8,9)
• InChI Key： MRINWLDDTZFLSW-UHFFFAOYSA-N
• SMILES： N1C(C#N)=NC=CC=1N

Computed Properties

• Exact Mass: 120.04400
• Monoisotopic Mass: 120.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.59000
• LogP: 0.51168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-Aminopyrimidine-2-carbonitrile

Recent Advances in the Study of 4-Aminopyrimidine-2-carbonitrile (CAS: 245321-46-4)

4-Aminopyrimidine-2-carbonitrile (CAS: 245321-46-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including kinase inhibitors and antiviral drugs. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential clinical implications.

One of the most significant advancements in the study of 4-Aminopyrimidine-2-carbonitrile is its role in the design of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the pyrimidine scaffold is a common feature in many kinase inhibitors. Recent research has demonstrated that derivatives of 4-Aminopyrimidine-2-carbonitrile exhibit potent inhibitory activity against specific kinases, such as EGFR and JAK2, which are implicated in various malignancies. These findings suggest that this compound could serve as a valuable precursor for the development of next-generation kinase inhibitors with improved efficacy and selectivity.

In addition to its applications in oncology, 4-Aminopyrimidine-2-carbonitrile has also been investigated for its antiviral properties. A recent study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibit strong inhibitory effects against RNA viruses, including SARS-CoV-2. The researchers utilized a combination of molecular docking and in vitro assays to identify the most promising candidates, which showed significant reduction in viral replication. This highlights the potential of 4-Aminopyrimidine-2-carbonitrile as a versatile scaffold for antiviral drug discovery.

The synthetic versatility of 4-Aminopyrimidine-2-carbonitrile has also been a focal point of recent research. A novel synthetic route was developed to optimize the yield and purity of this compound, as described in a recent publication in Organic Process Research & Development. The new method employs a one-pot reaction strategy, which not only reduces the number of synthetic steps but also minimizes the generation of hazardous by-products. This advancement is expected to facilitate the large-scale production of 4-Aminopyrimidine-2-carbonitrile, thereby supporting its broader application in drug discovery and development.

Despite these promising developments, challenges remain in the clinical translation of 4-Aminopyrimidine-2-carbonitrile derivatives. Issues such as pharmacokinetic properties, toxicity profiles, and resistance mechanisms need to be addressed in future studies. However, the ongoing research efforts underscore the compound's potential as a cornerstone in the design of new therapeutic agents. As the field continues to evolve, 4-Aminopyrimidine-2-carbonitrile is likely to remain a subject of intense investigation, offering new opportunities for innovation in chemical biology and pharmaceutical sciences.